N-[2-(3-methylphenoxy)ethyl]methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(3-methylphenoxy)ethyl]methanesulfonamide, commonly known as MEM, is a sulfonamide derivative that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. MEM is a white crystalline powder that is soluble in water and organic solvents. It has a molecular weight of 277.36 g/mol and a melting point of 141-143°C.
Mechanism of Action
The mechanism of action of MEM is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of carbonic anhydrase, an enzyme that plays a crucial role in a variety of physiological processes. MEM has also been shown to modulate the activity of ion channels, including voltage-gated sodium channels and GABA receptors.
Biochemical and Physiological Effects
MEM has been shown to exhibit a number of biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis and neuropathic pain. MEM has also been shown to exhibit anticonvulsant activity in animal models of epilepsy. In addition, MEM has been shown to inhibit the growth of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One of the main advantages of using MEM in lab experiments is its ability to form inclusion complexes with various drugs. This makes it a potentially useful drug delivery system. MEM is also relatively easy to synthesize and has a low toxicity profile. However, one of the limitations of using MEM in lab experiments is its limited solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several future directions for research on MEM. One area of interest is the development of MEM-based drug delivery systems for the targeted delivery of drugs to specific tissues or organs. Another area of interest is the investigation of MEM as a potential treatment for various neurological disorders, including epilepsy and neuropathic pain. Additionally, further studies are needed to elucidate the mechanism of action of MEM and to identify its molecular targets.
Synthesis Methods
MEM can be synthesized through a multi-step process that involves the reaction of 3-methylphenol with ethylene oxide to form 2-(3-methylphenoxy)ethanol. The resulting product is then reacted with methanesulfonyl chloride to form MEM. The reaction is carried out in the presence of a base such as triethylamine or pyridine and a solvent such as dichloromethane or tetrahydrofuran.
Scientific Research Applications
MEM has been extensively studied for its potential therapeutic applications. It has been shown to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, anticonvulsant, and anticancer properties. MEM has also been investigated for its potential use as a drug delivery system due to its ability to form inclusion complexes with various drugs.
properties
IUPAC Name |
N-[2-(3-methylphenoxy)ethyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO3S/c1-9-4-3-5-10(8-9)14-7-6-11-15(2,12)13/h3-5,8,11H,6-7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACDKWPKOHJDANV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCCNS(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(3-methylphenoxy)ethyl]methanesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.